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Compound of Interest

Compound Name: Diclofenac isopropyl ester

Cat. No.: B602264 Get Quote

Chemical Identification and Properties
Diclofenac isopropyl ester is chemically identified as propan-2-yl 2-[2-(2,6-

dichloroanilino)phenyl]acetate. Its unique Chemical Abstracts Service (CAS) registry number is

66370-79-4.

As an ester derivative, it is designed to enhance the pharmacokinetic properties of the parent

drug, diclofenac, potentially improving its absorption and therapeutic efficacy. The ester linkage

masks the carboxylic acid group of diclofenac, a strategy often employed to create prodrugs

with improved membrane permeability and potentially reduced gastrointestinal irritation

compared to the parent drug.

Physicochemical Data
The following table summarizes key quantitative data for Diclofenac isopropyl ester and its

parent compound, Diclofenac, for comparative analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b602264?utm_src=pdf-interest
https://www.benchchem.com/product/b602264?utm_src=pdf-body
https://www.benchchem.com/product/b602264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Diclofenac Isopropyl Ester Diclofenac (Parent Drug)

CAS Number 66370-79-4 15307-86-5

Molecular Formula C₁₇H₁₇Cl₂NO₂ C₁₄H₁₁Cl₂NO₂

Molecular Weight 338.23 g/mol 296.15 g/mol

IUPAC Name
propan-2-yl 2-[2-(2,6-

dichloroanilino)phenyl]acetate

2-[2-(2,6-

dichloroanilino)phenyl]acetic

acid

Melting Point 88-90 °C 283-285 °C

LogP Not available 4.51

Mechanism of Action
Diclofenac isopropyl ester functions as a prodrug, meaning it is pharmacologically inactive

until it undergoes biotransformation in the body to release the active diclofenac. The
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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